Cas no 81418-45-3 (Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-)

• Product name: Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-
• CAS No: 81418-45-3
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 703949
• PubChem ID: 13122628

Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1,4-dimethoxy-3-(2-propenyl)-2-naphthalenyl]-
• 1-(1,4-dimethoxy-3-prop-2-enylnaphthalen-2-yl)ethanone
• 1-(3-Allyl-1,4-dimethoxynaphthalen-2-yl)ethanone
• DTXSID90519590
• 1-[1,4-Dimethoxy-3-(prop-2-en-1-yl)naphthalen-2-yl]ethan-1-one
• 81418-45-3

• Inchi： InChI=1S/C17H18O3/c1-5-8-14-15(11(2)18)17(20-4)13-10-7-6-9-12(13)16(14)19-3/h5-7,9-10H,1,8H2,2-4H3
• InChI Key： XUYZPYMIRMCVLD-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C2=CC=CC=C2C(=C1CC=C)OC)OC

Computed Properties

• Exact Mass: 270.125594432g/mol
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.9